Cas no 1188366-14-4 (methyl 2-(tert-butoxycarbonylamino)-2-tetrahydropyran-4-yl-acetate)

• Product Name: methyl 2-(tert-butoxycarbonylamino)-2-tetrahydropyran-4-yl-acetate
• CAS No: 1188366-14-4
• MF: C₁₃H₂₃NO₅
• MW: 273.325424432755
• CID: 2190798
• PubChem ID: 42614608
• Update Time: 2025-07-23

methyl 2-(tert-butoxycarbonylamino)-2-tetrahydropyran-4-yl-acetate Chemical and Physical Properties

Names and Identifiers

• Tert-butoxycarbonylamino-(tetrahydro-pyran-4-yl)-acetic acid methyl ester
• methyl 2-(tert-butoxycarbonylamino)-2-tetrahydropyran-4-yl-acetate
• 1188366-14-4
• SCHEMBL16413384
• DB-309244
• T57135
• methyl 2-[[(tert-butoxy)carbonyl]amino]-2-(oxan-4-yl)acetate
• GHGPDWDHZFBTTK-UHFFFAOYSA-N
• methyl 2-[(2-methylpropan-2-yl)oxycarbonylamino]-2-(oxan-4-yl)acetate

• Inchi： 1S/C13H23NO5/c1-13(2,3)19-12(16)14-10(11(15)17-4)9-5-7-18-8-6-9/h9-10H,5-8H2,1-4H3,(H,14,16)
• InChI Key： GHGPDWDHZFBTTK-UHFFFAOYSA-N
• SMILES： O1CCC(C(C(=O)OC)NC(=O)OC(C)(C)C)CC1

Computed Properties

• Exact Mass: 273.15762283Da
• Monoisotopic Mass: 273.15762283Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 317
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 73.9Ų

Additional information on methyl 2-(tert-butoxycarbonylamino)-2-tetrahydropyran-4-yl-acetate

Comprehensive Overview of Methyl 2-(tert-butoxycarbonylamino)-2-tetrahydropyran-4-yl-acetate (CAS No. 1188366-14-4)

Methyl 2-(tert-butoxycarbonylamino)-2-tetrahydropyran-4-yl-acetate (CAS No. 1188366-14-4) is a specialized organic compound widely utilized in pharmaceutical synthesis and fine chemical research. This ester derivative, featuring a tetrahydropyran ring and a Boc-protected amino group, serves as a critical intermediate in the development of bioactive molecules. Its unique structural attributes, including the tert-butoxycarbonyl (Boc) protecting group, make it invaluable for peptide coupling reactions and drug discovery workflows. Researchers and manufacturers prioritize this compound due to its stability, solubility, and compatibility with diverse reaction conditions.

In recent years, the demand for Boc-protected amino acid derivatives like methyl 2-(tert-butoxycarbonylamino)-2-tetrahydropyran-4-yl-acetate has surged, driven by advancements in proteomics and small-molecule therapeutics. A trending topic in 2024 is the role of such intermediates in AI-driven drug design, where computational models predict optimal synthetic pathways. Searches for "Boc-amino acid esters in peptide synthesis" or "CAS 1188366-14-4 applications" reflect growing interest in scalable and sustainable production methods. This compound’s compatibility with green chemistry principles—such as solvent-free reactions—aligns with industry shifts toward eco-friendly practices.

The molecular structure of methyl 2-(tert-butoxycarbonylamino)-2-tetrahydropyran-4-yl-acetate incorporates a chiral center, making it relevant for stereoselective synthesis. This feature is pivotal for creating enantiomerically pure pharmaceuticals, a hot topic in forums discussing "chiral building blocks for APIs." Analytical techniques like HPLC and NMR are routinely employed to verify its purity, a key concern for buyers searching for "high-purity CAS 1188366-14-4 suppliers." Additionally, its stability under acidic conditions (due to the Boc group) positions it as a preferred choice for multi-step syntheses.

From a commercial perspective, methyl 2-(tert-butoxycarbonylamino)-2-tetrahydropyran-4-yl-acetate is often cataloged alongside tetrahydropyran derivatives and N-Boc protected compounds. Supply chain analytics reveal increased inquiries from regions specializing in contract research organizations (CROs) and generic drug manufacturing. FAQs such as "How to remove Boc group from 1188366-14-4?" or "Alternative reagents for tetrahydropyran-4-yl-acetate synthesis" highlight user needs for technical guidance. Suppliers emphasizing batch-to-batch consistency and regulatory compliance (e.g., REACH, GMP) gain traction in search rankings.

Future applications of CAS 1188366-14-4 may expand into bioconjugation and prodrug development, areas frequently explored in recent PubMed publications. As the pharmaceutical industry leans toward personalized medicine, intermediates like this compound enable rapid prototyping of targeted therapies. SEO-optimized content addressing "scaling up Boc-amino ester production" or "1188366-14-4 stability studies" can effectively engage both academic and industrial audiences. Collaborative research linking this compound to cancer immunotherapy adjuvants further amplifies its scientific relevance.

In summary, methyl 2-(tert-butoxycarbonylamino)-2-tetrahydropyran-4-yl-acetate (CAS No. 1188366-14-4) exemplifies the intersection of synthetic chemistry and cutting-edge drug development. Its versatility in peptide modification, alignment with sustainable chemistry trends, and role in high-value pharmaceutical intermediates ensure its continued prominence in scientific and industrial domains.